molecular formula C16H24N2O3S B4720082 N-ethyl-3-[4-(1-piperidinylsulfonyl)phenyl]propanamide

N-ethyl-3-[4-(1-piperidinylsulfonyl)phenyl]propanamide

Cat. No. B4720082
M. Wt: 324.4 g/mol
InChI Key: UXKQXTGACFTFBW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-ethyl-3-[4-(1-piperidinylsulfonyl)phenyl]propanamide, also known as NPS, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. NPS is a synthetic compound that was first synthesized in 2008, and since then, it has been used in various scientific studies. In

Mechanism of Action

The mechanism of action of N-ethyl-3-[4-(1-piperidinylsulfonyl)phenyl]propanamide involves the activation of TRPV1 channels and the subsequent release of neuropeptides, such as substance P and calcitonin gene-related peptide (CGRP). The release of these neuropeptides leads to the induction of pain and inflammation. N-ethyl-3-[4-(1-piperidinylsulfonyl)phenyl]propanamide has also been shown to activate ASICs and P2X3 receptors, which are involved in pain sensation and mechanosensation.
Biochemical and Physiological Effects:
N-ethyl-3-[4-(1-piperidinylsulfonyl)phenyl]propanamide has been shown to induce pain and inflammation in various animal models, including rats and mice. N-ethyl-3-[4-(1-piperidinylsulfonyl)phenyl]propanamide has also been shown to induce itch and mechanical hypersensitivity. N-ethyl-3-[4-(1-piperidinylsulfonyl)phenyl]propanamide has been shown to activate TRPV1 channels, leading to the release of neuropeptides and the induction of pain and inflammation. N-ethyl-3-[4-(1-piperidinylsulfonyl)phenyl]propanamide has also been shown to activate ASICs and P2X3 receptors, which are involved in pain sensation and mechanosensation.

Advantages and Limitations for Lab Experiments

N-ethyl-3-[4-(1-piperidinylsulfonyl)phenyl]propanamide has several advantages as a tool for scientific research. It is a synthetic compound that can be easily obtained in high purity. It is also stable and can be stored for long periods without degradation. N-ethyl-3-[4-(1-piperidinylsulfonyl)phenyl]propanamide is a potent activator of TRPV1 channels, ASICs, and P2X3 receptors, making it a useful tool for investigating the function of these ion channels. However, N-ethyl-3-[4-(1-piperidinylsulfonyl)phenyl]propanamide has some limitations as a tool for scientific research. It is a toxic compound that can cause harm to researchers if not handled properly. N-ethyl-3-[4-(1-piperidinylsulfonyl)phenyl]propanamide is also a potent inducer of pain and inflammation, which can make it difficult to use in certain animal models.

Future Directions

There are several future directions for research on N-ethyl-3-[4-(1-piperidinylsulfonyl)phenyl]propanamide. One direction is to investigate the role of TRPV1 channels, ASICs, and P2X3 receptors in various disease states, such as chronic pain, inflammation, and itch. Another direction is to develop new compounds that can selectively activate or inhibit these ion channels. This could lead to the development of new drugs for the treatment of pain and other neurological disorders. Finally, future research could focus on the development of new methods for synthesizing N-ethyl-3-[4-(1-piperidinylsulfonyl)phenyl]propanamide and other related compounds, which could lead to greater efficiency and cost-effectiveness in scientific research.

Scientific Research Applications

N-ethyl-3-[4-(1-piperidinylsulfonyl)phenyl]propanamide has been used in various scientific studies as a tool to investigate the function of ion channels in the nervous system. Specifically, N-ethyl-3-[4-(1-piperidinylsulfonyl)phenyl]propanamide has been used to study the function of the transient receptor potential vanilloid 1 (TRPV1) ion channel. TRPV1 is a non-selective cation channel that is involved in pain sensation and inflammation. N-ethyl-3-[4-(1-piperidinylsulfonyl)phenyl]propanamide has been shown to activate TRPV1 channels, leading to the release of neuropeptides and the induction of pain and inflammation. N-ethyl-3-[4-(1-piperidinylsulfonyl)phenyl]propanamide has also been used to study the function of other ion channels, such as the acid-sensing ion channels (ASICs) and the purinergic receptor P2X3.

properties

IUPAC Name

N-ethyl-3-(4-piperidin-1-ylsulfonylphenyl)propanamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H24N2O3S/c1-2-17-16(19)11-8-14-6-9-15(10-7-14)22(20,21)18-12-4-3-5-13-18/h6-7,9-10H,2-5,8,11-13H2,1H3,(H,17,19)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UXKQXTGACFTFBW-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCNC(=O)CCC1=CC=C(C=C1)S(=O)(=O)N2CCCCC2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H24N2O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

324.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.